Cas no 53838-47-4 (6-Methyloctanoyl chloride)

• Product Name: 6-Methyloctanoyl chloride
• CAS No: 53838-47-4
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 2830955
• PubChem ID: 13684645
• Update Time: 2025-04-21

6-Methyloctanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 53838-47-4
• SCHEMBL1409655
• DTXSID50546680
• 6-METHYLOCTANOYL CHLORIDE
• DTXCID30497464
• 6-Methyloctanoyl chloride

• Inchi： 1S/C9H17ClO/c1-3-8(2)6-4-5-7-9(10)11/h8H,3-7H2,1-2H3
• InChI Key： OQGKSVAVFKFRTH-UHFFFAOYSA-N
• SMILES： ClC(CCCCC(C)CC)=O

Computed Properties

• Exact Mass: 176.0967929Da
• Monoisotopic Mass: 176.0967929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų